Cas no 10493-44-4 (4-Bromo-1,1,2-trifluoro-1-butene)

4-Bromo-1,1,2-trifluoro-1-butene is a halogenated alkene with the molecular formula C₄H₄BrF₃. This compound is characterized by its bromine and fluorine substituents, which impart unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the preparation of fluorinated compounds. Its trifluoroalkene moiety is useful for introducing fluorine atoms into target molecules, enhancing their stability and lipophilicity. The bromine atom provides a versatile handle for further functionalization via cross-coupling or substitution reactions. This compound is suitable for applications in pharmaceuticals, agrochemicals, and materials science, where precise fluorination is required. Proper handling is essential due to its reactive nature.
4-Bromo-1,1,2-trifluoro-1-butene structure
10493-44-4 structure
Product Name:4-Bromo-1,1,2-trifluoro-1-butene
CAS No:10493-44-4
MF:C4H4BrF3
MW:188.973771095276
MDL:MFCD00039274
CID:48630
PubChem ID:66333
Update Time:2025-10-11

4-Bromo-1,1,2-trifluoro-1-butene Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-1,1,2-trifluorobut-1-ene
    • 4-Bromo-1,1,2-trifluoro-1-butene
    • 4-Bromo-1,1,2-trifluorobutene-1
    • 1-Bromo-3,4,4-trifluoro-3-butene
    • 3,4,4-Trifluoro-1-bromo-3-butene
    • 3,4,4-Trifluoro-3-butenyl bromide
    • 4-Bromo-1,1,2-trifluorobutene
    • TIMTEC-BB SBB006604
    • 4-Bromo-1,1,2-trifluorobutene.
    • 1,1,2-Trifluoro-4-bromo-1-butene
    • 1-Butene, 4-bromo-1,1,2-trifluoro-
    • 4-Bromo-1,1,2-trifluorobut-1-ene98%
    • 1,1,2-trifluoro-4-bromobutene
    • GQCQMFYIFUDARF-UHFFFAOYSA-N
    • Jsp000477
    • GQCQMFYIFUDARF-UHFFFAOYSA-
    • EBD25306
    • 3,4,4-trifluorobut-3-enyl bromide
    • 1,1,2-trifluoro-4-bromo
    • InChI=1/C4H4BrF3/c5-2-1-3(6)4(7)8/h1-2H2
    • BS-23217
    • AKOS005762858
    • AMY6848
    • MFCD00039274
    • 1,1-Diethoxyhexan-2-one
    • Q79PK8P9BW
    • W-108800
    • SCHEMBL51926
    • 4-Bromo-1 pound not1 pound not2-trifluoro-1-butene
    • EINECS 234-019-2
    • D94711
    • 4-Bromo-1,1,2-trifluoro-1-butene, 97%
    • 4-bromo-1,1,2-trifluoro-but-1-ene
    • NS00055312
    • 10493-44-4
    • FT-0617696
    • DTXSID20146838
    • EN300-94870
    • CS-0158424
    • A801102
    • UNII-Q79PK8P9BW
    • DB-040574
    • 4Bromo1,1,2trifluorobut1ene
    • 3,4,4-Trifluorobut-3-en-1-yl bromide
    • DTXCID6069329
    • MDL： MFCD00039274
    • Inchi： 1S/C4H4BrF3/c5-2-1-3(6)4(7)8/h1-2H2
    • InChI Key： GQCQMFYIFUDARF-UHFFFAOYSA-N
    • SMILES： BrCC/C(=C(\F)/F)/F
    • BRN： 1840755

Computed Properties

  • Exact Mass: 187.94500
  • Monoisotopic Mass: 187.945
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 95.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 1.639 g/mL at 25 °C(lit.)
  • Melting Point: No data available
  • Boiling Point: 95-98 °C(lit.)
  • Flash Point: Degrees Fahrenheit:62.6°F
    Degrees Celsius:17°C
  • Refractive Index: n20/D 1.401(lit.)
  • Water Partition Coefficient: Not miscible or difficult to mix in water.
  • PSA: 0.00000
  • LogP: 2.84900
  • Sensitiveness: Light Sensitive
  • Solubility: Insoluble in water.

4-Bromo-1,1,2-trifluoro-1-butene Security Information

4-Bromo-1,1,2-trifluoro-1-butene Customs Data

  • HS CODE：2903799090
  • Customs Data：

    China Customs Code:

    2903799090

    Overview:

    2903799090 Other acyclic hydrocarbon halogenated derivatives(Containing two or more different halogens).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Summary:

    2903799090 halogenated derivatives of acyclic hydrocarbons containing two or more different halogens.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

4-Bromo-1,1,2-trifluoro-1-butene Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
443743-5ML
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5ml
 ¥620.13 2023-12-06

4-Bromo-1,1,2-trifluoro-1-butene Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:10493-44-4)4-溴-1,1,2-三氟-1-丁烯
Order Number:LE25881160
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:51
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:10493-44-4)4-溴-1,1,2-三氟-1-丁烯
LE25881160
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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